Cas no 1396746-58-9 (4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide
• CAS No: 1396746-58-9
• Molecular Formula: C₁₆H₂₂N₂O₄S
• Molecular Weight: 338.421883106232
• CID: 6148408
• PubChem ID: 71781621

4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• 4-ethoxy-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-3-methylbenzene-1-sulfonamide
• VU0524693-1
• 1396746-58-9
• F5857-0983
• 4-ethoxy-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-3-methylbenzenesulfonamide
• 4-ethoxy-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-methylbenzenesulfonamide
• 4-ethoxy-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-3-methylbenzene-1-sulfonamide
• AKOS024523420

• InChIKey： KYMSTCOXCLARSM-UHFFFAOYSA-N
• Inchi： 1S/C16H22N2O4S/c1-4-22-16-8-7-13(10-12(16)2)23(20,21)17-11-15(19)14-6-5-9-18(14)3/h5-10,15,17,19H,4,11H2,1-3H3
• SMILES： S(C1C=CC(=C(C)C=1)OCC)(NCC(C1=CC=CN1C)O)(=O)=O

Computed Properties

• Exact Mass: 338.13002836g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 338.13002836g/mol
• Heavy Atom Count: 23
• Complexity: 465
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides